Cas no 2228744-20-3 (4,4,4-trifluoro-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid
• CAS No: 2228744-20-3
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 6097917
• PubChem ID: 165837592
• Update Time: 2025-09-20

4,4,4-trifluoro-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid
• EN300-1939759
• 2228744-20-3

• Inchi： 1S/C8H8F3NO3/c1-4-2-6(15-12-4)5(3-7(13)14)8(9,10)11/h2,5H,3H2,1H3,(H,13,14)
• InChI Key： QFXZPVBQJUTKJC-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC(C)=NO1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 223.04562760g/mol
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 4,4,4-trifluoro-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid

Introduction to 4,4,4-trifluoro-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid (CAS No. 2228744-20-3) in Modern Chemical and Pharmaceutical Research

4,4,4-trifluoro-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid, identified by its CAS number 2228744-20-3, is a fluorinated organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology due to its unique structural properties and potential biological activities. The presence of fluorine atoms in its molecular structure imparts distinct physicochemical characteristics, such as increased metabolic stability and lipophilicity, which are highly valued in drug design. This compound belongs to a class of derivatives featuring an oxazole moiety, a heterocyclic scaffold known for its broad spectrum of biological interactions.

The trifluoromethyl group at the C4 position and the methyl-substituted oxazole ring at the C3 position contribute to the compound's complexity and reactivity. Such structural motifs are frequently explored in the development of novel therapeutic agents because they can modulate enzyme binding affinities and improve pharmacokinetic profiles. The carboxylic acid functionality at the C3 position further enhances its utility as a synthetic intermediate or a bioactive molecule.

In recent years, fluorinated compounds have been extensively studied for their role in enhancing drug efficacy and selectivity. The fluorine atom's ability to influence electronic distribution and steric hindrance makes it a powerful tool in medicinal chemistry. For instance, studies have demonstrated that trifluoromethyl groups can increase binding affinity to biological targets by improving hydrophobic interactions. Additionally, the oxazole ring is a well-documented pharmacophore in various therapeutic areas, including antiviral, antibacterial, and anticancer agents.

Recent research has highlighted the potential of 4,4,4-trifluoro-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile building block for designing small-molecule inhibitors targeting enzymes involved in critical biological pathways. For example, derivatives of this compound have been investigated for their inhibitory effects on kinases and proteases, which are overexpressed in certain diseases. The fluorinated carboxylic acid derivative exhibits promising properties that could lead to the development of novel therapeutic strategies.

The incorporation of the methyl-substituted oxazole moiety into drug candidates has shown particular promise in modulating receptor interactions. This structural element can enhance binding stability by forming hydrogen bonds or π-stacking interactions with biological targets. Furthermore, the presence of multiple fluorine atoms increases the compound's lipophilicity, which is often correlated with improved oral bioavailability—a critical factor in drug development.

Advances in computational chemistry have enabled more efficient screening of compounds like CAS No. 2228744-20-3 for potential bioactivity. Molecular modeling studies suggest that this compound may interact with specific amino acid residues in protein targets, leading to inhibitory effects on relevant pathways. Such insights are invaluable for guiding experimental design and optimizing lead compounds for further development.

The synthesis of 4,4,4-trifluoro-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid involves multi-step organic transformations that highlight its synthetic utility. The introduction of fluorine atoms typically requires specialized methodologies to ensure high regioselectivity and yield. Techniques such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions are commonly employed to incorporate fluorine into complex molecular frameworks. The synthesis of the oxazole ring also demands careful consideration of reaction conditions to achieve optimal product formation.

In conclusion, CAS No. 2228744-20-3, representing 4,4,4-trifluoro-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid, represents a significant advancement in fluorinated pharmaceutical chemistry. Its unique structural features—comprising multiple fluorine atoms and an oxygen-containing heterocycle—make it a valuable candidate for further exploration in drug discovery programs. Ongoing research continues to uncover new applications for this compound and its derivatives across various therapeutic areas.